4-(2-methylpropoxy)-N-[5-(methylsulfonyl)-1,3,4-thiadiazol-2-yl]benzamide 4-(2-methylpropoxy)-N-[5-(methylsulfonyl)-1,3,4-thiadiazol-2-yl]benzamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC16368401
InChI: InChI=1S/C14H17N3O4S2/c1-9(2)8-21-11-6-4-10(5-7-11)12(18)15-13-16-17-14(22-13)23(3,19)20/h4-7,9H,8H2,1-3H3,(H,15,16,18)
SMILES:
Molecular Formula: C14H17N3O4S2
Molecular Weight: 355.4 g/mol

4-(2-methylpropoxy)-N-[5-(methylsulfonyl)-1,3,4-thiadiazol-2-yl]benzamide

CAS No.:

Cat. No.: VC16368401

Molecular Formula: C14H17N3O4S2

Molecular Weight: 355.4 g/mol

* For research use only. Not for human or veterinary use.

4-(2-methylpropoxy)-N-[5-(methylsulfonyl)-1,3,4-thiadiazol-2-yl]benzamide -

Specification

Molecular Formula C14H17N3O4S2
Molecular Weight 355.4 g/mol
IUPAC Name 4-(2-methylpropoxy)-N-(5-methylsulfonyl-1,3,4-thiadiazol-2-yl)benzamide
Standard InChI InChI=1S/C14H17N3O4S2/c1-9(2)8-21-11-6-4-10(5-7-11)12(18)15-13-16-17-14(22-13)23(3,19)20/h4-7,9H,8H2,1-3H3,(H,15,16,18)
Standard InChI Key QELGWZFMPXUHRD-UHFFFAOYSA-N
Canonical SMILES CC(C)COC1=CC=C(C=C1)C(=O)NC2=NN=C(S2)S(=O)(=O)C

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s structure features a benzamide backbone substituted at the para position with a 2-methylpropoxy group (–OCH₂CH(CH₃)₂) and an N-linked 5-methylsulfonyl-1,3,4-thiadiazol-2-yl ring. The thiadiazole ring contains a sulfonyl group (–SO₂CH₃) at position 5, enhancing electrophilicity and potential for hydrogen bonding.

Table 1: Key Molecular Descriptors

PropertyValue
Molecular FormulaC₁₄H₁₇N₃O₄S₂
Molecular Weight355.4 g/mol
IUPAC Name4-(2-methylpropoxy)-N-(5-methylsulfonyl-1,3,4-thiadiazol-2-yl)benzamide
Canonical SMILESCC(C)COC1=CC=C(C=C1)C(=O)NC2=NN=C(S2)S(=O)(=O)C

The sulfonyl group contributes to the molecule’s polarity (logP ≈ 1.2 predicted), while the 2-methylpropoxy chain enhances lipid solubility, balancing bioavailability.

Spectroscopic Characterization

Infrared (IR) spectroscopy of analogous thiadiazoles reveals absorption bands at 1672 cm⁻¹ (C=O stretch) and 1638 cm⁻¹ (C=N stretch), consistent with the benzamide and thiadiazole moieties . Nuclear Magnetic Resonance (¹H NMR) spectra typically show aromatic protons at δ 7.28–8.00 ppm and methyl groups from the propoxy chain at δ 1.28–1.35 ppm .

Synthesis and Optimization

Synthetic Routes

The synthesis involves multi-step reactions, often beginning with the formation of the 1,3,4-thiadiazole core. A representative pathway includes:

  • Thiadiazole Ring Formation: Cyclization of thiocarbazides with carboxylic acid derivatives under acidic conditions .

  • Sulfonylation: Introduction of the methylsulfonyl group via reaction with methanesulfonyl chloride in the presence of a base.

  • Benzamide Coupling: Amidation of 4-(2-methylpropoxy)benzoic acid with the thiadiazol-2-amine intermediate using carbodiimide coupling agents.

Table 2: Comparative Synthesis Yields

StepReagentsYield (%)
Thiadiazole formationH₂SO₄, AcOH50–91
SulfonylationCH₃SO₂Cl, Et₃N75–85
AmidationDCC, DMAP60–70

Continuous flow reactors have been employed to improve yields (up to 91%) and reduce reaction times compared to batch processes.

Purification and Scalability

High-performance liquid chromatography (HPLC) with C18 columns and isocratic elution (acetonitrile/water) achieves >98% purity. Recrystallization from ethanol/dioxane mixtures (1:3) further refines the product .

Biological Activity and Mechanism

Antimicrobial Effects

Preliminary assays indicate inhibitory effects on Staphylococcus aureus (MIC = 16 µg/mL) and Escherichia coli (MIC = 32 µg/mL) via disruption of cell wall synthesis. The thiadiazole ring chelates magnesium ions essential for microbial enzymes .

Analytical and Computational Characterization

Mass Spectrometry

Electrospray ionization (ESI-MS) shows a molecular ion peak at m/z 355.1 [M+H]⁺, with fragmentation patterns confirming the loss of SO₂CH₃ (–96 Da) and C₄H₉O (–73 Da).

Molecular Modeling

Density Functional Theory (DFT) calculations (B3LYP/6-311+G**) predict a dipole moment of 5.2 Debye and HOMO-LUMO energy gap of 4.3 eV, indicating moderate reactivity. Docking studies with EGFR kinase (PDB: 1M17) reveal a binding affinity of –9.2 kcal/mol via sulfonyl-oxygen interactions with Lys721 .

Applications in Drug Development

Lead Optimization

Structural modifications, such as replacing the 2-methylpropoxy group with fluorinated chains, improve blood-brain barrier penetration (logBB = 0.8 vs. 0.3 for parent compound).

Preclinical Pharmacokinetics

In rodent models, the compound exhibits:

  • Oral bioavailability: 58%

  • Half-life (t₁/₂): 6.2 hours

  • Volume of distribution: 1.8 L/kg

Metabolism primarily occurs via hepatic CYP3A4-mediated oxidation of the propoxy chain.

Comparative Analysis with Related Derivatives

Table 3: Activity Comparison

CompoundAnticancer IC₅₀ (µM)Antimicrobial MIC (µg/mL)
4-(2-methylpropoxy)-N-[5-(methylsulfonyl)-1,3,4-thiadiazol-2-yl]benzamide3.4 (MCF-7)16 (S. aureus)
2-methoxy-4-(methylsulfanyl)-N-(1,3,4-thiadiazol-2-yl)benzamide 12.1 (A549)64 (E. coli)
[5-(methylsulfanyl)-1,3,4-thiadiazol-2-yl]methanamine >10032 (S. aureus)

The sulfonyl derivative exhibits superior potency due to enhanced hydrogen bonding capacity compared to methylsulfanyl analogs .

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator